Cas no 40712-60-5 (2-Acetamino-phenylschwefelsaeure)
40712-60-5 structure
Product Name:2-Acetamino-phenylschwefelsaeure
CAS No:40712-60-5
MF:C8H9NO5S
MW:231.225761175156
CID:2027098
PubChem ID:181671
Update Time:2025-04-21
2-Acetamino-phenylschwefelsaeure Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetamino-phenylschwefelsaeure
- Schwefelsaeure-mono-(2-acetylamino-phenylester)
- sulfuric acid mono-(2-acetylamino-phenyl ester)
- (2-acetamidophenyl) hydrogen sulfate
- DTXSID50961117
- 2-acetamidophenol sulfate
- CHEBI:133562
- Acetamide, N-(2-(sulfooxy)phenyl)-
- 2-acetamidophenyl sulfate
- HPAA sulfate
- N-[2-(Sulfooxy)phenyl]ethanimidic acid
- 2-acetamidophenyl hydrogen sulfate
- SCHEMBL10338947
- 40712-60-5
- 2-Hydroxyacetanilide sulfate
-
- Inchi: 1S/C8H9NO5S/c1-6(10)9-7-4-2-3-5-8(7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
- InChI Key: JCVGTUVGDOWZJE-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC=CC=1NC(C)=O
Computed Properties
- Exact Mass: 231.02014356Da
- Monoisotopic Mass: 231.02014356Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 101Ų
2-Acetamino-phenylschwefelsaeure Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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